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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline

CAS No.: 19490-87-0

Cat. No.: B100065

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 7-
Methoxy-2-methylquinoline, a heterocyclic compound of interest to researchers in medicinal

chemistry and materials science. This document outlines the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed

experimental protocols for their acquisition. The information presented herein is intended to

serve as a valuable resource for scientists engaged in the synthesis, characterization, and

application of quinoline derivatives.

Spectroscopic Data Summary
The following tables summarize the anticipated quantitative spectroscopic data for 7-Methoxy-
2-methylquinoline. These values are based on the analysis of structurally similar compounds

and established principles of spectroscopic interpretation for aromatic and heterocyclic

molecules.

Table 1: Predicted ¹H NMR Spectral Data
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Chemical Shift (δ) ppm Multiplicity Assignment

~ 8.0 - 7.8 d H-4

~ 7.7 - 7.5 d H-5

~ 7.4 - 7.2 d H-3

~ 7.1 - 6.9 dd H-6

~ 7.0 - 6.8 d H-8

~ 3.9 s -OCH₃

~ 2.7 s -CH₃

d: doublet, dd: doublet of doublets, s: singlet

Table 2: Predicted ¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

~ 160 - 158 C-7

~ 159 - 157 C-2

~ 148 - 146 C-8a

~ 137 - 135 C-4

~ 129 - 127 C-5

~ 125 - 123 C-4a

~ 122 - 120 C-3

~ 120 - 118 C-6

~ 107 - 105 C-8

~ 56 - 54 -OCH₃

~ 25 - 23 -CH₃

Table 3: Predicted Infrared (IR) Absorption Bands
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Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium Aromatic C-H Stretch

2970-2850 Medium
Aliphatic C-H Stretch (-CH₃, -

OCH₃)

1620-1580 Strong C=C Aromatic Ring Stretch

1500-1400 Strong C=C Aromatic Ring Stretch

1260-1200 Strong Aryl-O Stretch (asymmetric)

1050-1000 Medium Aryl-O Stretch (symmetric)

900-675 Strong C-H Out-of-plane Bending

Table 4: Predicted Mass Spectrometry (MS) Data
m/z Relative Abundance Assignment

173.08 High [M]⁺ (Molecular Ion)

174.09 High [M+H]⁺ (In ESI-MS)

158.06 Medium [M-CH₃]⁺

144.06 Medium [M-CHO]⁺ from methoxy group

130.06 Medium [M-CH₃-CO]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic analyses. These represent

general procedures that are widely applicable to the characterization of quinoline derivatives.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of 7-Methoxy-2-methylquinoline is dissolved

in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆

(DMSO-d₆), in a clean, dry NMR tube.[1] Tetramethylsilane (TMS) is typically added as an

internal standard for chemical shift referencing (0.00 ppm).[1]
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¹H NMR Spectrum Acquisition: A standard single-pulse experiment is performed on a 400

MHz or higher field NMR spectrometer. Key acquisition parameters include a spectral width

of 0-12 ppm, an acquisition time of 3-4 seconds, a relaxation delay of 1-2 seconds, and an

appropriate number of scans (typically 16-64) to achieve a good signal-to-noise ratio.[1]

¹³C NMR Spectrum Acquisition: A proton-decoupled pulse sequence is commonly used to

obtain the ¹³C NMR spectrum, which simplifies the spectrum by removing C-H coupling. Due

to the low natural abundance of ¹³C, a greater number of scans (typically 1024 or more) and

a longer relaxation delay (2-5 seconds) are required.[1]

Data Processing: The acquired free induction decay (FID) is processed using Fourier

transformation. The resulting spectrum is then phased and baseline corrected. Chemical

shifts are referenced to the internal standard (TMS).[1]

Infrared (IR) Spectroscopy
Sample Preparation: For a solid sample, a small amount of 7-Methoxy-2-methylquinoline is

finely ground with dry potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a

thin film can be cast from a volatile solvent onto a salt plate (e.g., NaCl or KBr). For liquid

samples, a drop can be placed between two salt plates.

Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer. The spectrum is typically scanned over the mid-infrared range of 4000-400

cm⁻¹. A background spectrum of the empty sample holder (or KBr pellet without the sample)

is recorded and automatically subtracted from the sample spectrum.

Data Analysis: The positions of the absorption bands (in cm⁻¹) and their relative intensities

are analyzed to identify the functional groups present in the molecule. Characteristic

aromatic C-H stretches are expected in the 3100-3000 cm⁻¹ region, while C-C stretching

vibrations within the aromatic ring typically appear in the 1600-1400 cm⁻¹ range.[2][3][4][5]

Mass Spectrometry (MS)
Sample Introduction and Ionization: The sample is introduced into the mass spectrometer,

typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid

chromatography (LC-MS). Electron Ionization (EI) is a common method for GC-MS, where

high-energy electrons bombard the sample molecules, causing ionization and fragmentation.
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For LC-MS, Electrospray Ionization (ESI) is frequently used, which is a softer ionization

technique that often results in a prominent protonated molecular ion peak ([M+H]⁺).[6]

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection and Data Representation: The separated ions are detected, and the data is

presented as a mass spectrum, which is a plot of relative ion abundance versus m/z. The

molecular weight is determined from the molecular ion peak, and the fragmentation pattern

provides valuable information about the molecule's structure.[6]

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

synthesized organic compound like 7-Methoxy-2-methylquinoline.
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Workflow for Spectroscopic Analysis
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Workflow for Spectroscopic Analysis of 7-Methoxy-2-methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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